Cas no 518-86-5 (3H-2-Oxa-1H-phenalene-1-one)

3H-2-Oxa-1H-phenalene-1-one structure
3H-2-Oxa-1H-phenalene-1-one structure
Product Name:3H-2-Oxa-1H-phenalene-1-one
CAS No:518-86-5
MF:C12H8O2
MW:184.190723419189
MDL:MFCD00138509
CID:884369
Update Time:2025-04-19

3H-2-Oxa-1H-phenalene-1-one Chemical and Physical Properties

Names and Identifiers

    • 3H-2-Oxa-1H-phenalene-1-one
    • 1H,3H-Naphtho[1,8-cd]pyran-1-one
    • Naphthalid
    • Naphthalide
    • Perinaphthalide
    • Peri-Naphthalide
    • 1,8-Naphthalide
    • 1-Naphthalenecarboxylic acid, 8-(hydroxymethyl)-, &#948
    • 1-Naphthoic acid, 8-(hydroxymethyl)-, &#948
    • -lactone
    • Benzo[de]isochromen-1(3H)-one
    • MDL： MFCD00138509
    • Inchi： 1S/C12H8O2/c13-12-10-6-2-4-8-3-1-5-9(7-14-12)11(8)10/h1-6H,7H2
    • InChI Key： UKOVZLWSUZKTRL-UHFFFAOYSA-N
    • SMILES： O1C(C2C=CC=C3C=CC=C(C1)C3=2)=O

Computed Properties

  • Exact Mass: 184.05244
  • Monoisotopic Mass: 184.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.313
  • Boiling Point: 408.2°C at 760 mmHg
  • Flash Point: 172.2°C
  • Refractive Index: 1.686
  • PSA: 26.3
  • LogP: 2.51020

3H-2-Oxa-1H-phenalene-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR32710-1g
3-Oxatricyclo[7.3.1.05,13]trideca-1(12),5(13),6,8,10-pentaen-2-one
 518-86-5 tech
1g
 £1078.00 2025-02-20
abcr
AB341741-500 mg
1H,3H-Benzo[de]isochromen-1-one, 90%; .
 518-86-5 90%
500mg
 €678.60 2023-04-26
abcr
AB341741-1 g
1H,3H-Benzo[de]isochromen-1-one, 90%; .
 518-86-5 90%
1g
 €1312.80 2023-04-26
eNovation Chemicals LLC
Y1104352-1g
1H,3H-benzo[de]isochromen-1-one
 518-86-5 95%
1g
 $2200 2024-07-23
Key Organics Ltd
4C-112-1MG
1H,3H-benzo[de]isochromen-1-one
 518-86-5 >90%
1mg
 £37.00 2025-02-09
Key Organics Ltd
4C-112-5MG
1H,3H-benzo[de]isochromen-1-one
 518-86-5 >90%
5mg
 £46.00 2025-02-09
Key Organics Ltd
4C-112-10MG
1H,3H-benzo[de]isochromen-1-one
 518-86-5 >90%
10mg
 £63.00 2025-02-09
Key Organics Ltd
4C-112-0.5G
1H,3H-benzo[de]isochromen-1-one
 518-86-5 >90%
0.5g
 £385.00 2023-09-09
Key Organics Ltd
4C-112-1G
1H,3H-benzo[de]isochromen-1-one
 518-86-5 >90%
1g
 £543.00 2025-02-09
Key Organics Ltd
4C-112-5G
1H,3H-benzo[de]isochromen-1-one
 518-86-5 >90%
5g
 £2444.00 2025-02-09

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